Cas no 1932216-54-0 ((R)-6-Bromo-3,4-dihydro-2H-pyrano[2,3-b]pyridin-4-ylamine)

• Product Name: (R)-6-Bromo-3,4-dihydro-2H-pyrano[2,3-b]pyridin-4-ylamine
• CAS No: 1932216-54-0
• MF: C₈H₉BrN₂O
• MW: 229.073860883713
• MDL: MFCD28398114
• CID: 4773543
• Update Time: 2025-10-29

(R)-6-Bromo-3,4-dihydro-2H-pyrano[2,3-b]pyridin-4-ylamine Chemical and Physical Properties

Names and Identifiers

• (R)-6-Bromo-3,4-dihydro-2H-pyrano[2,3-b]pyridin-4-ylamine
• SB34760
• (R)-6-Bromo-3,4-dihydro-2H-pyrano[2,3-b]pyridin-4-amine

• MDL： MFCD28398114
• Inchi： 1S/C8H9BrN2O/c9-5-3-6-7(10)1-2-12-8(6)11-4-5/h3-4,7H,1-2,10H2/t7-/m1/s1
• InChI Key： NXCZJKUGVZVXDB-SSDOTTSWSA-N
• SMILES： BrC1=CN=C2C(=C1)[C@@H](CCO2)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 167
• XLogP3: 0.9
• Topological Polar Surface Area: 48.1

Additional information on (R)-6-Bromo-3,4-dihydro-2H-pyrano[2,3-b]pyridin-4-ylamine

Professional Introduction of (R)-6-Bromo-3,4-dihydro-2H-pyrano[2,3-b]pyridin-4-ylamine

The compound (R)-6-Bromo-3,4-dihydro-2H-pyrano[2,3-b]pyridin-4-ylamine, with the CAS number 1932216-54-0, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrano[2,3-b]pyridines, which are known for their unique structural features and potential bioactivity. The presence of a bromine atom at the 6th position and an amine group at the 4th position introduces distinct electronic and steric properties, making this compound a promising candidate for various therapeutic applications.

Recent studies have highlighted the importance of pyrano[2,3-b]pyridine derivatives in drug discovery. The (R)-configuration of this compound is particularly significant as it may influence its pharmacokinetic properties and interactions with biological targets. The bromine substituent at position 6 is known to enhance the molecule's lipophilicity, which could improve its bioavailability and penetration into cellular membranes. This makes it an attractive lead compound for developing drugs targeting intracellular pathogens or diseases requiring high tissue penetration.

The synthesis of (R)-6-Bromo-3,4-dihydro-2H-pyrano[2,3-b]pyridin-4-ylamine involves a multi-step process that typically includes cyclization reactions and stereochemical control to achieve the desired configuration. Researchers have employed various strategies such as organocatalytic asymmetric synthesis and transition metal-catalyzed reactions to construct this complex structure efficiently. These methods not only ensure high yields but also maintain the stereochemical integrity required for optimal biological activity.

In terms of biological activity, this compound has shown potential in several assays. For instance, it has demonstrated moderate inhibitory effects against certain kinases involved in cancer progression. Additionally, preliminary studies suggest that it may possess anti-inflammatory properties due to its ability to modulate key inflammatory pathways. These findings underscore its potential as a lead compound for developing treatments against chronic inflammatory diseases and oncological conditions.

The structural versatility of (R)-6-Bromo-3,4-dihydro-2H-pyrano[2,3-b]pyridin-4-ylamine allows for further functionalization to explore its full therapeutic potential. By modifying substituents at various positions on the pyrano[2,3-b]pyridine ring, researchers can fine-tune its pharmacokinetic profile and enhance its selectivity towards specific molecular targets. This approach is currently being pursued in several academic and industrial settings to identify more potent and selective analogs.

In conclusion, (R)-6-Bromo-3,4-dihydro-2H-pyrano[2,3-b]pyridin-4-ylamine represents a compelling example of how structural complexity can be harnessed to create molecules with diverse biological activities. Its unique combination of stereochemistry and functional groups positions it as a valuable tool in drug discovery research. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to the development of novel therapeutic agents.